Cas no 108831-68-1 (4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine)

4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine structure
108831-68-1 structure
Product Name:4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine
CAS No:108831-68-1
MF:C8H7ClN2S
MW:198.672579050064
MDL:MFCD00464832
CID:137438
PubChem ID:290212
Update Time:2025-04-19

4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine
    • 4-Chloro-5,6-dimethyl-thieno[2,3-d]pyrimidine
    • 4-CHLORO-5.6-DIMETHYLTHIENO[2.3-D]PYRIMIDINE
    • Thieno[2,3-d]pyrimidine,4-chloro-5,6-dimethyl-
    • NSC 153302
    • AKOS 92585
    • AKOS USSH-4110906
    • BUTTPARK 37\11-56
    • CHEMBRDG-BB 4010156
    • IFLAB-BB F1616-0065
    • 4-chloro-5,6-dimethylthieno[3,2-e]pyrimidine
    • AKOS BBS-00000859
    • OTAVA-BB BB7012780010
    • AS-54708
    • DTXSID00302738
    • 4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine, AldrichCPR
    • CBDivE_011508
    • SCHEMBL1604779
    • Thieno[2,3-d]pyrimidine, 4-chloro-5,6-dimethyl-
    • EN300-01498
    • MFCD00464832
    • J-515044
    • SY021581
    • 4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine, 96%
    • AKOS000122277
    • FT-0683644
    • NSC153302
    • AC-28070
    • NSC-153302
    • BP-11033
    • A801930
    • CS-W010524
    • Z56887594
    • HMS1782P10
    • HYOBKTVPACQCBR-UHFFFAOYSA-N
    • 108831-68-1
    • TD8039
    • BB 0219295
    • F1616-0065
    • ALBB-012865
    • STK109941
    • DB-004921
    • Ethyl-2,2,2-d3 Alcohol (95% w/w in H2O)
    • 2,2,2-Trideuterioethanol; 2,2,2-Trideuteroethanol; Ethanol-2,2,2-d3
    • MDL: MFCD00464832
    • Inchi: 1S/C8H7ClN2S/c1-4-5(2)12-8-6(4)7(9)10-3-11-8/h3H,1-2H3
    • InChI Key: HYOBKTVPACQCBR-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC=N1)SC(C)=C2C

Computed Properties

  • Exact Mass: 198.00200
  • Monoisotopic Mass: 198.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 54A^2

Experimental Properties

  • Density: 1.379±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 112-115 ºC (methanol )
  • Boiling Point: 322.8°Cat760mmHg
  • Flash Point: 149°C
  • Refractive Index: 1.66
  • Solubility: Very slightly soluble (0.13 g/l) (25 º C),
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 54.02000
  • LogP: 2.96150

4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Security Information

  • Hazard Category Code: R26;R36
  • Safety Instruction: S26
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT

4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Pricemore >>

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4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Production Method

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